Cas no 354143-53-6 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-)
354143-53-6 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
CAS No:354143-53-6
MF:C4H5N3O3
MW:143.100800275803
CID:303092
PubChem ID:3819709
Update Time:2025-04-19
1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
- 4-(methylamino)-1,2,5-oxadiazole-3-carboxylic acid
- AC1MXQEB
- AG-F-22548
- CTK1C1773
- EU-0001986
- MolPort-002-325-056
- Oprea1_071242
- STK387572
- AKOS004912751
- 4-(methylamino)furazan-3-carboxylic acid
- 354143-53-6
- DTXSID10396860
- 1,2,5-Oxadiazole-3-carboxylicacid,4-(methylamino)-
-
- Inchi: 1S/C4H5N3O3/c1-5-3-2(4(8)9)6-10-7-3/h1H3,(H,5,7)(H,8,9)
- InChI Key: YKFIMFVAUGGIQD-UHFFFAOYSA-N
- SMILES: O1N=C(C(=O)O)C(=N1)NC
Computed Properties
- Exact Mass: 143.03300
- Monoisotopic Mass: 143.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- PSA: 88.25000
- LogP: -0.11750
1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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